Cas no 874515-24-9 (6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 874515-24-9
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• MDL: MFCD06762675
• CID: 3148287
• PubChem ID: 135653194
• Update Time: 2025-04-21

6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-Hydroxyphenyl)-3-mercapto-1,2,4-triazin-5(4H)-one
• 6-(4-hydroxyphenyl)-3-sulfanyl-1,2,4-triazin-5-ol
• F2111-0034
• STK624179
• AKOS015956118
• STL274614
• CS-0456630
• 6-(4-hydroxyphenyl)-3-sulfanyl-1,2,4-triazin-5(4H)-one
• 874515-24-9
• 6-(4-hydroxyphenyl)-3-sulfanylidene-2H-1,2,4-triazin-5-one
• 6-(4-hydroxyphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• AKOS005557479
• 6-(4-Hydroxyphenyl)-3-mercapto-1,2,4-triazin-5-ol
• EN300-238007
• HMS1656E15

• MDL： MFCD06762675
• Inchi： 1S/C9H7N3O2S/c13-6-3-1-5(2-4-6)7-8(14)10-9(15)12-11-7/h1-4,13H,(H2,10,12,14,15)
• InChI Key： SEAGTQXQXJNDNK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(N1)=O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 221.02589765Da
• Monoisotopic Mass: 221.02589765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų